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Introduction

Tris(tridecyl)amine, a tertiary amine with the chemical formula CsoHs1N, is a high molecular
weight amine that holds potential as a multifunctional additive in lubricant formulations. Its long
alkyl chains contribute to its oil solubility and surface-active properties, suggesting its utility as a
friction modifier, anti-wear agent, and antioxidant. Tertiary amines are known to function as
dispersants, preventing the aggregation of soot and sludge, and as corrosion inhibitors by
forming a protective film on metal surfaces.[1] This document provides an overview of the
potential applications of Tris(tridecyl)amine in lubricants, along with detailed protocols for its
evaluation.

Note on Data Availability: Extensive literature searches did not yield specific quantitative
performance data (e.qg., friction coefficient, wear scar diameter, oxidation induction time) for
Tris(tridecyl)amine as a lubricant additive. The data presented in the following tables are for
other amine-based additives and should be considered as illustrative examples of the type of
performance enhancements that might be expected. Researchers are strongly encouraged to
perform the described experimental protocols to generate specific data for Tris(tridecyl)amine.

Potential Applications and Mechanisms of Action

Tris(tridecyl)amine is anticipated to improve lubricant performance through several
mechanisms:
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 Friction Reduction: The long alkyl chains of the amine can adsorb onto metal surfaces,
forming a low-shear boundary film that reduces direct asperity-to-asperity contact and,
consequently, friction.[2]

o Anti-Wear Protection: By forming a protective film, Tris(tridecyl)amine can mitigate wear
under boundary lubrication conditions. This film acts as a sacrificial layer, preventing direct
contact and damage to the underlying metal surfaces.

» Antioxidant Activity: Aminic compounds can act as radical scavengers, interrupting the auto-
oxidation cycle of the base oil, thereby extending the lubricant's service life.[1]

» Dispersancy and Corrosion Inhibition: The polar amine head can interact with and disperse
insoluble patrticles, keeping them suspended in the oil and preventing deposit formation. This
polar nature also allows it to adsorb onto metal surfaces, providing a barrier against
corrosive agents.[1]

Logical Relationship of Amine Additive Function
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Mechanism of Tertiary Amine Lubricant Additives
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Caption: Mechanism of Tertiary Amine Lubricant Additives.

Quantitative Performance Data (lllustrative
Examples)

The following tables summarize typical performance data for various amine-based lubricant
additives. These are provided to illustrate the expected performance benefits and are not
specific to Tris(tridecyl)amine.

Table 1: Tribological Performance of Amine Additives (Four-Ball Wear Test - ASTM D4172)
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Average

. . Coefficient

Additive Concentrati . Wear Scar o
Base Oil . of Friction Reference
Type on (wt%) Diameter
(Avg.)
(mm)
Fatty
Triamine
) 0.5 PAO4 Not Reported  ~0.05 [3]

(Triameen
YT)
Polyether
Amine 0.5 PAO4 0.390 - 0.403 0.145 - 0.159
Derivatives
Base Ol
(without PAO4 0.490 0.164
additive)

Table 2: Oxidation Stability of Amine Additives (Pressure Differential Scanning Calorimetry -

ASTM D6186)

. . Test Oxidation
Additive Concentrati . .
Base Oil Temperatur  Induction Reference
Type on (wt%) . .
e (°C) Time (min)
Amine
Antioxidant Not Specified  Mineral Oil 210 > 120 [4]
Mix
Base Oil
(without Mineral Oill 210 <10 [4]
additive)

Experimental Protocols
Protocol 1: Evaluation of Wear Preventive

Characteristics
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This protocol is based on the ASTM D4172: Standard Test Method for Wear Preventive
Characteristics of Lubricating Fluid (Four-Ball Method).[5][6][7][8]

Objective: To determine the relative wear preventive properties of a lubricating fluid containing
Tris(tridecyl)amine in sliding contact.

Apparatus:

Four-Ball Wear Test Machine

Steel Balls (12.7 mm diameter, AISI E-52100 steel)

Microscope (for measuring wear scars, accuracy £0.01 mm)

Temperature Controller

Timer

Procedure:

Cleaning: Thoroughly clean the steel balls and the test cup assembly with a suitable solvent
(e.g., heptane) and allow them to dry completely.

o Assembly: Clamp three steel balls securely in the test cup.

o Lubricant Addition: Pour the test lubricant (base oil with a specified concentration of
Tris(tridecyl)amine) into the test cup to a level at least 3 mm above the top of the balls.

» Mounting: Place the fourth steel ball in the chuck of the test machine.

o Test Setup: Install the test cup assembly into the machine.

e Loading: Slowly apply the desired load (typically 147 N or 392 N) to the top ball.
» Heating: Heat the lubricant to the test temperature (typically 75°C £ 2°C).

» Test Execution: Once the temperature is stable, start the motor to rotate the top ball at 1200
+ 60 rpm for 60 £ 1 minute.
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» Dismantling and Cleaning: After the test, stop the motor, remove the load, and turn off the
heater. Remove the test cup assembly and drain the lubricant. Carefully clean the three

lower balls with solvent.

e Measurement: Measure the diameter of the wear scars on the three lower balls in two
directions (parallel and perpendicular to the direction of sliding) using the microscope.

o Reporting: Calculate the average of the six measurements and report it as the average wear

scar diameter in millimeters.

Experimental Workflow for ASTM D4172
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ASTM D4172 Experimental Workflow
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Caption: ASTM D4172 Experimental Workflow.
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Protocol 2: Determination of Oxidation Stability

This protocol is based on the ASTM D6186: Standard Test Method for Oxidation Induction Time
of Lubricating Oils by Pressure Differential Scanning Calorimetry (PDSC).[4][9][10][11]

Objective: To determine the oxidation induction time of a lubricating oil containing
Tris(tridecyl)amine as a measure of its oxidation stability.

Apparatus:

Pressure Differential Scanning Calorimeter (PDSC)

Sample Pans (aluminum or copper)

Oxygen (high purity)

Microbalance

Procedure:

o Sample Preparation: Weigh a small amount of the test lubricant (typically 2-3 mg) into a
sample pan.

e Instrument Setup: Place the sample pan in the PDSC test cell. Place an empty reference
pan in the reference position.

¢ Cell Sealing: Close and seal the test cell.

o Heating: Heat the cell to the desired isothermal test temperature (e.g., 180°C or 210°C)
under an inert atmosphere (e.g., nitrogen).

o Pressurization: Once the temperature has stabilized, purge the cell with oxygen and then
pressurize it to the specified pressure (typically 3.5 MPa or 500 psi).

 |Isothermal Hold: Hold the sample at a constant temperature and pressure.

o Data Acquisition: Monitor the heat flow from the sample. The onset of oxidation is indicated
by a sharp exothermic peak.
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o Determination of OIT: The Oxidation Induction Time (OIT) is the time from the initial exposure
to oxygen to the onset of the exothermic reaction.

» Reporting: Report the OIT in minutes at the specified test temperature.

Experimental Workflow for ASTM D6186
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ASTM D6186 Experimental Workflow
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Caption: ASTM D6186 Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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